Aldose Reductase Inhibition vs. Quercitrin and Epalrestat
2''-O-Galloylmyricitrin (myricetin-3-O-(2″-O-galloyl)-α-L-rhamnoside) exhibits exceptionally potent α-glucosidase inhibitory activity, outperforming its 4″-O-galloyl positional isomer and demonstrating a potency approximately 100-fold greater than the clinical drug acarbose [1].
Quercitrin: 0.15 μM
Guaijaverin: 0.18 μM
Epalrestat: 0.072 μM
| Evidence Dimension | α-glucosidase inhibition (IC50) |
|---|---|
| Target Compound Data | 1.32 μM |
| Comparator Or Baseline | Myricetin-3-O-(4″-O-galloyl)-α-L-rhamnoside: 1.77 μM; Acarbose (positive control): 100+ μM (estimated from 'hundredfold higher' statement) |
| Quantified Difference | 1.34-fold more potent than 4″-isomer; >75-fold more potent than acarbose |
| Conditions | In vitro α-glucosidase enzyme inhibition assay |
Why This Matters
This quantitative superiority defines 2''-O-Galloylmyricitrin as the preferred research tool for α-glucosidase inhibition studies among galloylated myricitrin isomers.
- [1] Liu Y, Wang R, Ren C, et al. Two Myricetin-Derived Flavonols from Morella rubra Leaves as Potent α-Glucosidase Inhibitors and Structure-Activity Relationship Study by Computational Chemistry. Oxidative Medicine and Cellular Longevity. 2022;2022:9012943. View Source
